3-((4-(3-chlorophenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[4-(3-chlorophenyl)-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C24H19ClN4OS2/c1-16-9-11-17(12-10-16)15-31-23-27-26-22(29(23)19-6-4-5-18(25)13-19)14-28-20-7-2-3-8-21(20)32-24(28)30/h2-13H,14-15H2,1H3
• InChI Key: RKFCNXQTUFJLNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C(N2C3=CC(=CC=C3)Cl)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C24H19ClN4OS2
• Molecular Weight: 479.0 g/mol
• CAS No.: 847403-56-9

Description

3-((4-(3-chlorophenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C24H19ClN4OS2 and its molecular weight is 479.01. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Pharmacological Evaluation

Research has explored the microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, including derivatives similar to the target compound. These studies emphasize the efficiency and rapidity of microwave-assisted methods in synthesizing pharmacologically active heterocycles. The synthesized compounds have been evaluated for their antibacterial and antifungal activities, showcasing the potential of these compounds in developing new antimicrobial agents (Mistry & Desai, 2006).

Lipase and α-Glucosidase Inhibition

Another study focused on synthesizing novel heterocyclic compounds derived from a similar base structure, investigating their potential as lipase and α-glucosidase inhibitors. This research highlights the compound's relevance in addressing obesity and diabetes by inhibiting enzymes critical to these diseases' metabolic pathways (Bekircan, Ülker & Menteşe, 2015).

Molecular Interactions and Structural Analysis

Research into π-hole tetrel bonding interactions within ethyl 2-triazolyl-2-oxoacetate derivatives, which share a structural resemblance with the target compound, provides insights into the molecular stability and potential reactivity of such compounds. Studies have used X-ray characterization and DFT calculations to explore these compounds' structural and electronic properties, offering a basis for understanding their reactivity and potential applications in material science and drug design (Ahmed et al., 2020).

Antifungal and Antimicrobial Agents

The green synthesis of benzyl-substituted thiobenzoazoles, including structures analogous to the queried compound, has been explored for developing new antifungal agents. This environmentally friendly approach has led to the identification of compounds with significant activity against various phytopathogenic fungi, highlighting the potential of these compounds in agricultural applications to combat fungal infections (Ballari et al., 2017).